Cas no 1806676-67-4 (3-(3-Chloropropyl)-2-(difluoromethyl)toluene)

• Product Name: 3-(3-Chloropropyl)-2-(difluoromethyl)toluene
• CAS No: 1806676-67-4
• MF: C₁₁H₁₃ClF₂
• MW: 218.670729398727
• CID: 5005430
• Update Time: 2025-05-19

3-(3-Chloropropyl)-2-(difluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-2-(difluoromethyl)toluene

• Inchi： 1S/C11H13ClF2/c1-8-4-2-5-9(6-3-7-12)10(8)11(13)14/h2,4-5,11H,3,6-7H2,1H3
• InChI Key： DYANOIOQYMSFAS-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 3-(3-Chloropropyl)-2-(difluoromethyl)toluene

Professional Introduction to 3-(3-Chloropropyl)-2-(difluoromethyl)toluene (CAS No. 1806676-67-4)

3-(3-Chloropropyl)-2-(difluoromethyl)toluene, identified by the Chemical Abstracts Service Number (CAS No.) 1806676-67-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a complex aromatic structure, has garnered attention due to its unique chemical properties and potential applications in the development of novel therapeutic agents. The presence of both chloropropyl and difluoromethyl substituents imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a toluene core, which is a well-known aromatic hydrocarbon, modified by two key functional groups. The chloropropyl side chain introduces a chlorinated alkyl group, enhancing the molecule's ability to participate in various chemical reactions such as nucleophilic substitution and cross-coupling reactions. On the other hand, the difluoromethyl group adds electron-withdrawing effects, influencing the electronic properties of the aromatic ring and potentially affecting its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing difluoromethyl groups. These groups are known to improve metabolic stability, binding affinity, and overall bioavailability of drug candidates. The incorporation of a difluoromethyl moiety into 3-(3-chloropropyl)-2-(difluoromethyl)toluene suggests that this compound could serve as a versatile building block for designing new drugs targeting various diseases.

The synthesis of 3-(3-chloropropyl)-2-(difluoromethyl)toluene involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by halogenation and subsequent functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents with high precision.

The compound's reactivity makes it a promising candidate for further derivatization. Researchers have been investigating its use in creating novel heterocyclic compounds, which often exhibit enhanced biological activity. For instance, by incorporating nitrogen-containing heterocycles into the structure, it may be possible to develop derivatives with potent antimicrobial or anti-inflammatory properties.

The role of computational chemistry in understanding the behavior of 3-(3-chloropropyl)-2-(difluoromethyl)toluene cannot be overstated. Molecular modeling techniques have enabled scientists to predict how this compound might interact with biological targets at the atomic level. This information is crucial for designing experiments aimed at optimizing its pharmacological properties. Additionally, computational studies have helped in identifying potential side effects and toxicity profiles, ensuring that future drug candidates derived from this compound are safe for human use.

In conclusion, 3-(3-chloropropyl)-2-(difluoromethyl)toluene strong>, with its CAS No. 1806676-67-4, represents a fascinating area of research in medicinal chemistry. Its unique structural features and potential applications make it an attractive candidate for further exploration. As our understanding of chemical biology continues to advance, compounds like this one are likely to play a crucial role in the development of next-generation pharmaceuticals.